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Compound of Interest

Compound Name: Antipain (dihydrochloride)

Cat. No.: B8143648 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This document provides essential, immediate

safety and logistical information for Antipain (dihydrochloride), a reversible inhibitor of serine

and cysteine proteases. Adherence to these guidelines is critical for maintaining a safe

laboratory environment.

Personal Protective Equipment (PPE)
When handling Antipain (dihydrochloride), appropriate personal protective equipment must

be worn to prevent exposure. The recommended PPE is summarized in the table below.
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PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN 166

(EU) or NIOSH (US) approved

standards, or tightly fitting

safety goggles.[1][2][3]

To protect eyes from potential

splashes or dust particles.

Skin Protection

Chemically resistant gloves

(inspected prior to use) and a

lab coat or appropriate

protective clothing.[1][4][5] A

complete chemical-protective

suit may be necessary

depending on the scale of

handling.[2][3]

To prevent skin contact with

the substance.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[4] For nuisance

exposures or if dust formation

is unavoidable, a P95 (US) or

P1 (EU EN 143) particle

respirator is recommended.[2]

If exposure limits are exceeded

or irritation occurs, a full-face

respirator should be used.[1]

To avoid inhalation of dust

particles.

Safe Handling and Storage Protocols
Proper handling and storage procedures are crucial to maintain the integrity of Antipain
(dihydrochloride) and the safety of laboratory personnel.

Handling:

Work in a well-ventilated area. For procedures that may generate dust, use a chemical fume

hood.[1][3]
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Avoid the formation of dust and aerosols.[1][2][3]

Prevent contact with skin, eyes, and clothing.[1][4]

Do not ingest or inhale the substance.[4]

Wash hands thoroughly after handling.[2]

Storage:

Store in a freezer, with a recommended temperature of -20°C.[3][5]

Keep the container tightly sealed in a dry and cool place.[1]

The product is sensitive to air and moisture; consider storing it under an inert gas.[2]

Emergency and Disposal Procedures
In the event of an emergency or the need for disposal, the following steps should be taken.

First Aid Measures:

After inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek medical attention.[2][3]

After skin contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes. Remove contaminated clothing.[3]

After eye contact: Rinse immediately with plenty of water, including under the eyelids, for at

least 15 minutes.[4]

After swallowing: Rinse the mouth with water. Do not induce vomiting. Seek medical

attention.[2][5]

Spill and Disposal Plan:

Spills: For spills, wear appropriate PPE, avoid dust formation, and sweep up the material.[1]

[4] Collect the spilled substance and place it in a suitable, closed container for disposal.[1][2]
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Disposal: Antipain (dihydrochloride) and its containers must be disposed of as hazardous

waste.[6] Disposal methods may include sending to a licensed chemical destruction facility

or controlled incineration.[1] Always consult and comply with local, regional, and national

waste disposal regulations.[4] Do not empty into drains.[4]

Procedural Workflow for Handling Antipain
(dihydrochloride)
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Preparation

Handling

Cleanup & Storage

Waste Disposal

Start: Obtain Antipain (dihydrochloride)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
(Fume Hood if Necessary)

Weigh Required Amount
(Avoid Dust Formation)

Dissolve in Appropriate Solvent

Use in Experiment

Decontaminate Work Area

Store Remaining Reagent
at -20°C

Remove and Dispose of
Contaminated PPE

Collect Waste in
Labeled, Sealed Container

Dispose as Hazardous Waste
(Follow Institutional Guidelines)

End of Process

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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